2-Cyano-3-fluoro-N-methylbenzene-1-sulfonamide

• Molecular Formula: C8H7FN2O2S
• Molecular Weight: 214.22 g/mol
• IUPAC Name: 2-cyano-3-fluoro-N-methylbenzenesulfonamide
• InChI: InChI=1S/C8H7FN2O2S/c1-11-14(12,13)8-4-2-3-7(9)6(8)5-10/h2-4,11H,1H3
• InChI Key: KRFWFECCKMVWCQ-UHFFFAOYSA-N
• Canonical SMILES: CNS(=O)(=O)C1=CC=CC(=C1C#N)F

Description

2-Cyano-3-fluoro-N-methylbenzene-1-sulfonamide is a sulfonamide derivative characterized by a benzene ring substituted with cyano (-CN) and fluorine (-F) groups at the 2- and 3-positions, respectively, and a methyl-substituted sulfonamide moiety at position 1.

Preparation Methods

Synthetic Routes and Reaction Conditions: One common method is the Suzuki–Miyaura coupling reaction, which is widely used for forming carbon-carbon bonds . This reaction involves the use of boron reagents and palladium catalysts under mild and functional group-tolerant conditions.

Industrial Production Methods: Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through crystallization or chromatography to obtain the desired product.

Chemical Reactions Analysis

Types of Reactions: 2-Cyano-3-fluoro-N-methylbenzene-1-sulfonamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to remove or alter specific functional groups.

Substitution: Electrophilic aromatic substitution reactions can introduce new substituents onto the benzene ring.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Reagents like halogens (Cl2, Br2) and nitrating agents (HNO3) are used under acidic or basic conditions.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfonic acids, while substitution reactions can produce various substituted benzene derivatives.

Scientific Research Applications

2-Cyano-3-fluoro-N-methylbenzene-1-sulfonamide has a wide range of applications in scientific research, including:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Employed in the study of enzyme inhibition and protein interactions.

Medicine: Investigated for its potential therapeutic properties, including antibacterial and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 2-Cyano-3-fluoro-N-methylbenzene-1-sulfonamide involves its interaction with specific molecular targets and pathways. The sulfonamide group is known to inhibit bacterial enzymes by mimicking the structure of para-aminobenzoic acid (PABA), a substrate for the enzyme dihydropteroate synthase . This inhibition prevents the synthesis of folic acid, which is essential for bacterial growth and replication.

Comparison with Similar Compounds

Key Observations:

Backbone Flexibility : The benzene-sulfonamide scaffold in the target compound contrasts with the benzamide backbone of flutolanil. Sulfonamides generally exhibit higher metabolic stability than amides due to resistance to hydrolysis .

Steric and Electronic Effects : The trifluorobutane chain in ’s compound introduces steric hindrance and lipophilicity, which may reduce solubility compared to the target compound’s methyl group .

Physicochemical and Pharmacological Properties

• Melting Points : The analog (mp 96–97°C) suggests moderate crystallinity, likely influenced by its trifluorobutane chain. The target compound’s melting point is unreported but may be lower due to reduced molecular symmetry .
• Synthetic Yields : The 53% yield for the compound highlights challenges in sulfonamide coupling reactions, possibly due to steric effects. Optimization for the target compound may require milder conditions or alternative leaving groups.
• Biological Activity : Flutolanil’s fungicidal activity correlates with its -CF₃ group’s electronegativity and lipophilicity. The target compound’s -F substituent may offer similar bioactivity with reduced environmental persistence .

Research Findings and Implications

• Agrochemical Potential: Fluorinated and cyano-substituted sulfonamides are understudied in agrochemistry but show promise due to their balance of stability and reactivity .
• Pharmacological Metabolites: Related substances from bicalutamide (e.g., hydroxylated derivatives) demonstrate how minor structural changes (e.g., -OH addition) can alter solubility and toxicity profiles, informing safety assessments for the target compound .

Biological Activity

2-Cyano-3-fluoro-N-methylbenzene-1-sulfonamide is a compound that has garnered attention in medicinal chemistry due to its unique structural features and biological activity. This article explores its biological activity, including mechanisms of action, potential therapeutic applications, and relevant case studies.

Chemical Structure and Properties

• Molecular Formula : C8H8FNO2S
• Molecular Weight : Approximately 189.21 g/mol
• Functional Groups : The compound features a cyano group, a fluorine atom, an N-methyl group, and a sulfonamide functional group attached to a benzene ring.

The sulfonamide moiety is particularly notable for its ability to inhibit various enzymes, which positions this compound as a potential candidate for drug development.

Mechanisms of Biological Activity

2-Cyano-3-fluoro-N-methylbenzene-1-sulfonamide exhibits biological activity through several mechanisms:

• Enzyme Inhibition : The sulfonamide group allows the compound to form hydrogen bonds with enzyme active sites, while the fluorine atom may enhance binding affinity through halogen bonding.
• Antimicrobial Properties : Preliminary studies indicate that this compound may exhibit antimicrobial activity against certain bacterial strains, although specific data on Minimum Inhibitory Concentrations (MIC) are still being established.

Antibacterial Activity

Recent investigations have highlighted the antibacterial potential of 2-Cyano-3-fluoro-N-methylbenzene-1-sulfonamide. In particular:

• Study on Bacterial Strains : The compound was tested against various bacteria, demonstrating effectiveness in inhibiting growth. For instance, similar compounds in the sulfonamide class have shown MIC values as low as 16 μg/mL against Staphylococcus aureus and Enterococcus faecalis .

Structural Activity Relationships (SAR)

The unique combination of functional groups in 2-Cyano-3-fluoro-N-methylbenzene-1-sulfonamide contributes to its distinctive biological profile. A comparative analysis with structurally similar compounds reveals:

Compound Name	Key Features
4-Bromo-1-fluoro-2-nitrobenzene	Contains a nitro group instead of a sulfonamide.
2-Bromo-4-fluoro-N-methylbenzene-1-sulfonamide	Similar structure but different halogen position.
3-Fluoro-N-methylbenzenesulfonamide	Lacks the cyano group but retains sulfonamide functionality.

This table illustrates how variations in structure can influence biological activity and efficacy.

Potential Applications

Given its properties, 2-Cyano-3-fluoro-N-methylbenzene-1-sulfonamide has potential applications in:

• Drug Development : Its ability to inhibit specific enzymes suggests that it could be developed into pharmaceuticals targeting bacterial infections or other diseases.
• Research Applications : The compound may serve as a lead structure for synthesizing new derivatives with enhanced biological properties.